3,5-dimethoxy-N-[3-(1-pyrrolidinyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-dimethoxy-N-[3-(1-pyrrolidinyl)phenyl]benzamide, also known as "DMPEA-BZ," is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
DMPEA-BZ is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that DMPEA-BZ can improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using DMPEA-BZ in lab experiments is its relatively low toxicity compared to other compounds with similar therapeutic properties. However, it can be difficult to obtain in large quantities, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on DMPEA-BZ. One area of interest is its potential use as a treatment for other neurological disorders, such as Huntington's disease and multiple sclerosis. Another area of research could focus on optimizing the synthesis method to improve yield and purity. Additionally, further studies could investigate the long-term safety and efficacy of DMPEA-BZ in animal models and eventually in human clinical trials.
Synthesis Methods
DMPEA-BZ can be synthesized through a multi-step process involving the reaction of 3,5-dimethoxyphenol with 3-(1-pyrrolidinyl)aniline, followed by the addition of benzoyl chloride and subsequent purification steps. This process has been described in detail in various scientific publications.
Scientific Research Applications
DMPEA-BZ has been studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been investigated for its potential use as an analgesic and anti-inflammatory agent.
properties
Product Name |
3,5-dimethoxy-N-[3-(1-pyrrolidinyl)phenyl]benzamide |
---|---|
Molecular Formula |
C19H22N2O3 |
Molecular Weight |
326.4 g/mol |
IUPAC Name |
3,5-dimethoxy-N-(3-pyrrolidin-1-ylphenyl)benzamide |
InChI |
InChI=1S/C19H22N2O3/c1-23-17-10-14(11-18(13-17)24-2)19(22)20-15-6-5-7-16(12-15)21-8-3-4-9-21/h5-7,10-13H,3-4,8-9H2,1-2H3,(H,20,22) |
InChI Key |
XYKPIPMIOZMKLY-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=CC=CC(=C2)N3CCCC3)OC |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=CC(=CC=C2)N3CCCC3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.